Cas no 91192-30-2 (4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester
• CAS No: 91192-30-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 787982
• PubChem ID: 13481492
• Update Time: 2025-04-19

4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester
• ethyl 3-cyanopyridine-4-carboxylate
• ethyl3-cyanoisonicotinate
• DTXSID20541864
• ethyl 3-cyanoisonicotinate
• 91192-30-2

• Inchi： 1S/C9H8N2O2/c1-2-13-9(12)8-3-4-11-6-7(8)5-10/h3-4,6H,2H2,1H3
• InChI Key： LZZAUGCXMMGUQE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1C#N)=O)CC

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63Ų